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Compound of Interest

Compound Name: Methyl 3-butenoate

Cat. No.: B1585572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

Methyl 3-butenoate, a valuable chemical intermediate in various synthetic applications,

including pharmaceutical development. This document outlines its boiling point and density,

supported by detailed experimental protocols for their determination.

Core Physical Properties
Methyl 3-butenoate (C₅H₈O₂) is a clear, colorless liquid.[1] Its fundamental physical

characteristics are crucial for its handling, reaction optimization, and purification.

Data Presentation
The experimentally determined and literature-reported values for the boiling point and density

of Methyl 3-butenoate are summarized in the table below for straightforward comparison.

Physical Property Value Conditions Source

Boiling Point 112 °C at 760 mmHg (lit.) [2][3]

107 °C Not specified

Density 0.939 g/mL at 25 °C (lit.) [2][3][4]

0.93 g/mL at 20 °C
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Experimental Protocols
Accurate determination of physical properties is paramount in chemical research. The following

sections detail standard methodologies for ascertaining the boiling point and density of a liquid

compound such as Methyl 3-butenoate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and reliable method for its determination is

distillation.

Apparatus:

Round-bottom flask

Distillation head (Claisen adapter or similar)

Condenser (Liebig, Graham, or Allihn)

Thermometer with appropriate range

Receiving flask

Heating mantle or oil bath

Boiling chips

Procedure:

Assemble the distillation apparatus in a fume hood.

Place a small volume of Methyl 3-butenoate and a few boiling chips into the round-bottom

flask.

Position the thermometer bulb just below the side arm of the distillation head to ensure

accurate measurement of the vapor temperature.

Begin gentle heating of the flask.
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Observe the temperature as the liquid begins to boil and the vapor condenses on the

thermometer bulb.

The boiling point is recorded as the stable temperature at which the liquid is actively boiling

and condensing on the thermometer.

Determination of Density
Density, the mass per unit volume of a substance, is a fundamental physical property. A

straightforward and precise method for determining the density of a liquid is using a

pycnometer or a graduated cylinder and balance.

Using a Graduated Cylinder and Balance (A less precise but common method):

Apparatus:

Analytical balance

Graduated cylinder (e.g., 10 mL or 25 mL)

Procedure:

Measure and record the mass of the empty, dry graduated cylinder.

Carefully add a known volume of Methyl 3-butenoate to the graduated cylinder. Record the

volume accurately.

Measure and record the mass of the graduated cylinder containing the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the mass

of the filled cylinder.

Calculate the density using the formula: Density = Mass / Volume.

Logical Relationships in Property Determination
The following diagram illustrates the logical workflow for determining the key physical

properties of Methyl 3-butenoate.
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Physical Properties Determination Methods

Boiling Point Distillation
 determined by

Density Pycnometry / Mass & Volume Measurement
 determined by
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Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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